Cas no 42248-28-2 (Agn-PC-0nif11)

• Product Name: Agn-PC-0nif11
• CAS No: 42248-28-2
• MF: C₁₆H₁₀S₃
• MW: 298.445600032806
• CID: 2637197
• PubChem ID: 12292867
• Update Time: 2025-04-21

Agn-PC-0nif11 Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-2-ylsulfanyl)-1-benzothiophene
• benzothienyl sulfide
• DTXCID30435982
• DTXSID60485172
• AGN-PC-0NIF11
• 42248-28-2
• SCHEMBL4588824
• Agn-PC-0nif11

• Inchi： 1S/C16H10S3/c1-3-7-13-11(5-1)9-15(17-13)19-16-10-12-6-2-4-8-14(12)18-16/h1-10H
• InChI Key： OUSRGVUXOUUKKC-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CC=CC1=2)SC1=CC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 297.99446384Da
• Monoisotopic Mass: 297.99446384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 81.8Ų